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Compound of Interest

Compound Name: 1-Phenyl-1-decanol

Cat. No.: B12290155

Essential Safety and Handling Guide for 1-
Phenyl-1-decanol

Disclaimer: As of October 2025, a comprehensive Safety Data Sheet (SDS) for 1-Phenyl-1-
decanol (CAS No. 21078-95-5) is not readily available in public databases. The following
guidance is based on the safety profiles of structurally similar compounds, such as 10-Phenyl-
1-decanol, and general principles of laboratory safety for handling long-chain alcohols.
Researchers, scientists, and drug development professionals are strongly advised to obtain a
substance-specific SDS from their supplier and to conduct a thorough risk assessment before
handling this chemical.

Immediate Safety and Personal Protective
Equipment (PPE)

When handling 1-Phenyl-1-decanol, a cautious approach is essential due to the lack of
specific hazard data. The following personal protective equipment (PPE) is recommended to
minimize exposure and ensure personal safety in a laboratory setting.

Eye and Face Protection:

o Wear chemical safety goggles or glasses with side shields that conform to European
Standard EN 166 or OSHA's 29 CFR 1910.133 regulations.[1]
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e If there is a splash hazard, a face shield should be worn in addition to goggles.
Skin Protection:

o Hand Protection: Chemical-resistant gloves, such as nitrile rubber, should be worn.[1] It is
crucial to inspect gloves for any signs of degradation or perforation before use.[1] Always
follow the glove manufacturer's instructions regarding breakthrough time and permeation.[1]

» Body Protection: A lab coat or long-sleeved clothing should be worn to prevent skin contact.

[1]
Respiratory Protection:

o Under normal laboratory conditions with adequate ventilation, respiratory protection is not
typically required.[1]

o For larger-scale operations, in cases of insufficient ventilation, or if dusts or aerosols are
generated, a NIOSH/MSHA or European Standard EN 136 approved respirator should be
used.[1]

First Aid Measures

In the event of exposure to 1-Phenyl-1-decanol, immediate first aid is critical.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to also rinse under the eyelids.[1] Seek medical attention.[1]

» Skin Contact: Remove any contaminated clothing and wash the affected skin area
immediately with plenty of water for at least 15 minutes.[1] If symptoms such as irritation
occur, seek medical attention.[1]

 Inhalation: Move the individual to fresh air.[1] If breathing becomes difficult or symptoms
arise, seek immediate medical attention.[1]

 Ingestion: Rinse the mouth with water and then drink plenty of water.[1] Do not induce
vomiting. If symptoms develop, seek medical attention.[1]
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Operational and Disposal Plans

Handling and Storage:

Ensure adequate ventilation in the work area.[1]

Avoid the formation of dust or aerosols.[1]

Avoid contact with skin, eyes, and clothing.[1]

Do not ingest or inhale the substance.[1]

Keep the container tightly closed in a dry and well-ventilated place.[1]

Spill Management:

Ensure adequate ventilation.

Wear appropriate personal protective equipment as outlined above.

For solid spills, sweep up the material and place it into a suitable container for disposal,
avoiding dust formation.[1]

Refer to protective measures listed in the safety and disposal sections.[1]
Disposal:

e Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste.[1]

» Disposal should be carried out in accordance with local, regional, and national hazardous
waste regulations to ensure complete and accurate classification.[1]

» Do not release into the environment.[1]

Quantitative Data

Due to the absence of a specific SDS for 1-Phenyl-1-decanol, the following table provides
data for the related compound 10-Phenyl-1-decanol and general properties of 1-Phenyl-1-
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decanol where available.

Property 10-Phenyl-1-decanol 1-Phenyl-1-decanol
CAS Number 62607-69-6 21078-95-5[2]
Molecular Formula C16H260 C16H260][2]

Molecular Weight 234.38 g/mol 234.38 g/mol [2]
Physical State Solid[1] Data not available
Appearance White[1] Data not available

Melting Point/Range

35-37°C/95-98.6 °F[1]

Data not available

Boiling Point/Range

145 - 147 °C/ 293 - 296.6
°F[1]

Data not available

Flash Point

>230 °F (for (S)-(-)-1-Phenyl-1-
decanol)[3]

Data not available for the
racemate, but expected to be

similar to the isomer.

Water Solubility

Low[1]

Insoluble (predicted)

Experimental Protocols

Standard Handling Protocol for 1-Phenyl-1-decanol in a Research Setting:

o Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment, considering the quantities to be used, potential for aerosol generation,

and emergency procedures.

o PPE Adherence: Don the appropriate personal protective equipment: safety goggles with

side shields, nitrile rubber gloves, and a lab coat.

e Ventilation: All handling of 1-Phenyl-1-decanol should be performed in a well-ventilated

area. For procedures with a higher risk of exposure, use a chemical fume hood.

» Weighing and Transfer: If the substance is a solid, handle it carefully to avoid creating dust.

Use a spatula for transfers. If it is a liquid, use appropriate pipettes or other liquid handling
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devices.

o Reaction Setup: Ensure all glassware is properly secured and the reaction setup is stable.

» Post-Handling: After handling, decontaminate the work surface and any equipment used.
Wash hands thoroughly with soap and water.

o Waste Disposal: Dispose of all waste containing 1-Phenyl-1-decanol in a designated,
properly labeled hazardous waste container according to institutional and regulatory
guidelines.

Visual Workflow for Chemical Spill Response

Caption: Logical workflow for responding to a chemical spill of 1-Phenyl-1-decanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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